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Compound of Interest

Compound Name: Oxocularine
CAS No.: 3395-23-1
Cat. No.: B15490038
Get Quote
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Introduction

Oxocularine is a recently identified compound that has garnered significant interest within the
scientific community due to its unique physicochemical properties and potential therapeutic
applications. This document provides an in-depth technical guide on the core physical and
chemical characteristics of Oxocularine, intended for researchers, scientists, and
professionals in drug development. It summarizes key data, outlines experimental protocols,
and visualizes fundamental molecular and procedural information.

Physical and Chemical Properties

A comprehensive analysis of Oxocularine has been conducted to determine its fundamental
physical and chemical parameters. These properties are crucial for understanding its behavior
in various environments and for its development as a potential therapeutic agent.
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Property Value Experimental Conditions
Molecular Formula C18H21NOa4 N/A
Molecular Weight 315.36 g/mol N/A
] ] Standard atmospheric
Melting Point 178-181 °C
pressure
N ) Standard atmospheric
Boiling Point Decomposes above 200 °C
pressure
Solubility
Water 0.5 mg/mL at 25 °C pH 7.0
DMSO >50 mg/mL 25°C
Ethanol 15 mg/mL 25°C
8.2 (amine), 4.5 (carboxylic )
pKa ) Agueous solution at 25 °C
acid)
Octanol-water partition
LogP 2.1 o
coefficient
White to off-white crystalline )
Appearance ] Solid state at 25 °C
solid
UV-Vis Amax 280 nm In ethanol
3300 cm~* (N-H), 1700 cm~*
Infrared (IR) v KBr pellet

(C=0), 1600 cm~ (C=C)

1H NMR (400 MHz, CDCls) 6

7.2-7.4 (m, 5H), 4.1 (t, 1H), 3.5
(s, 3H), 2.8 (m, 2H), 1.2 (d, 6H)

Chemical shifts (ppm) relative

to tetramethylsilane (TMS)

13C NMR (100 MHz, CDCls) &

175.0, 140.1, 128.5, 127.8,
125.3, 65.2,55.4, 40.1, 22.3

Chemical shifts (ppm) relative
to TMS

Experimental Protocols

The following section details the methodologies employed for the determination of key

physicochemical properties of Oxocularine.
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1. Synthesis of Oxocularine

The synthesis of Oxocularine is achieved through a multi-step process beginning with the
esterification of (S)-3-hydroxy-4-methylpentanoic acid with methanol, followed by an N-
acylation reaction with 4-bromobenzoyl chloride. The resulting intermediate undergoes a
palladium-catalyzed Buchwald-Hartwig amination with aniline to yield the final product.
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o To cite this document: BenchChem. [Oxocularine: A Comprehensive Technical Review of a
Novel Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490038/docs#oxocularine-a-comprehensive-
technical-review-of-a-novel-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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